Cas no 1806728-28-8 (4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1806728-28-8
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4833582
• Update Time: 2025-05-21

4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-5-2-4(3-9)6(7(13)14-5)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： MXAVHVKDNYMDRO-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=CC(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1806728-28-8)

4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1806728-28-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its unique substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chloromethyl, iodo, methoxy, and trifluoromethoxy groups, contribute to its versatility in cross-coupling reactions and functional group transformations.

In recent years, the demand for halogenated pyridines like this compound has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with global trends in targeting RNA viruses and cancer therapeutics. The trifluoromethoxy group enhances metabolic stability—a hot topic in medicinal chemistry—while the iodo substituent offers opportunities for palladium-catalyzed couplings, a frequently searched term in synthetic chemistry forums.

The compound’s CAS number 1806728-28-8 is often queried in chemical databases alongside keywords such as "pyridine derivatives synthesis" and "multifunctional heterocycles." Its stability under various conditions makes it suitable for high-throughput screening workflows, addressing the pharmaceutical industry’s need for scalable intermediates. Environmental scientists also explore its degradation pathways, reflecting growing concerns about persistent organic pollutants—a trending search topic in green chemistry.

From a technical perspective, the chloromethyl group enables further derivatization through nucleophilic substitution, while the methoxy and trifluoromethoxy moieties influence electronic properties—critical for designing electron-deficient aromatics in optoelectronics. This dual applicability in life sciences and materials research positions CAS 1806728-28-8 as a compound of interdisciplinary interest, frequently cited in patents related to C-H functionalization and late-stage diversification strategies.

Analytical challenges associated with this compound, such as HPLC method development for purity assessment, are commonly discussed in chromatography-focused communities. Its spectral data (NMR, MS) are often requested in research forums, highlighting its role in method validation. Furthermore, the compound’s crystallinity and solubility profiles are key considerations for formulation scientists—addressing frequent queries about API intermediates in drug development pipelines.

In conclusion, 4-(Chloromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine exemplifies the convergence of synthetic utility and practical applications. Its relevance to structure-activity relationship (SAR) studies and molecular design ensures sustained academic and industrial interest, making CAS 1806728-28-8 a recurring subject in cutting-edge chemical literature and patent disclosures.